Cas no 2648948-88-1 (2-Fluoro-5-(2-fluoropropan-2-yl)pyridine)

2-Fluoro-5-(2-fluoropropan-2-yl)pyridine is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two strategically placed fluorine atoms, enhancing its metabolic stability and lipophilicity, which may improve bioavailability in drug development. The compound’s pyridine core offers a versatile scaffold for further functionalization, making it valuable in synthetic chemistry. Its unique substitution pattern, including a geminal difluoroalkyl group, can influence electronic and steric properties, aiding in the design of bioactive molecules. This compound is particularly useful in the synthesis of fluorinated analogs for probing structure-activity relationships. High purity and well-defined reactivity make it a reliable intermediate for specialized applications.
2-Fluoro-5-(2-fluoropropan-2-yl)pyridine structure
2648948-88-1 structure
Product Name:2-Fluoro-5-(2-fluoropropan-2-yl)pyridine
CAS No:2648948-88-1
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD34167574
CID:5665165
PubChem ID:155973000
Update Time:2025-10-28

2-Fluoro-5-(2-fluoropropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-27750293
    • 2-fluoro-5-(2-fluoropropan-2-yl)pyridine
    • 2648948-88-1
    • Pyridine, 2-fluoro-5-(1-fluoro-1-methylethyl)-
    • 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine
    • MDL: MFCD34167574
    • Inchi: 1S/C8H9F2N/c1-8(2,10)6-3-4-7(9)11-5-6/h3-5H,1-2H3
    • InChI Key: QZUDULKOAPJCAI-UHFFFAOYSA-N
    • SMILES: FC(C)(C)C1C=NC(=CC=1)F

Computed Properties

  • Exact Mass: 157.07030562g/mol
  • Monoisotopic Mass: 157.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.102±0.06 g/cm3(Predicted)
  • Boiling Point: 194.8±25.0 °C(Predicted)
  • pka: -0.81±0.10(Predicted)

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2-Fluoro-5-(2-fluoropropan-2-yl)pyridine Related Literature

Additional information on 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine

Research Brief on 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine (CAS: 2648948-88-1) in Chemical Biology and Pharmaceutical Applications

The compound 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine (CAS: 2648948-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine structure, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a valuable candidate for further investigation.

One of the key areas of interest is the role of 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine as a building block in medicinal chemistry. Its fluorinated moieties enhance metabolic stability and bioavailability, making it an attractive scaffold for designing novel drug candidates. Recent publications have highlighted its utility in the development of kinase inhibitors, where its structural features contribute to selective binding and improved pharmacokinetic profiles. For instance, a 2023 study demonstrated its incorporation into a series of potent and selective inhibitors targeting specific oncogenic kinases, showcasing its versatility in drug design.

In addition to its pharmacological applications, the compound has also been explored in agrochemical research. Its fluorinated pyridine core has been leveraged to develop new pesticides with enhanced efficacy and reduced environmental impact. A 2022 study reported the synthesis of derivatives of 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine that exhibited strong insecticidal activity against a range of agricultural pests, underscoring its potential beyond human therapeutics.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine, addressing previous challenges related to yield and purity. Innovative catalytic methods and green chemistry approaches have been employed to optimize its synthesis, as detailed in a 2023 paper published in the Journal of Organic Chemistry. These developments are critical for scaling up production and facilitating its broader application in research and industry.

Looking ahead, the compound's unique properties and multifaceted applications suggest a bright future in both pharmaceutical and agrochemical sectors. Ongoing research is expected to uncover additional therapeutic targets and refine its synthetic pathways, further solidifying its role in chemical biology. As such, 2-Fluoro-5-(2-fluoropropan-2-yl)pyridine (CAS: 2648948-88-1) remains a compound of high interest, warranting continued investigation and investment.

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